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Compound of Interest

Compound Name:
N,N-Diethyl-3,6-difluorophthalamic

acid

Cat. No.: B145400 Get Quote

N,N-Diethyl-3,6-difluorophthalamic Acid: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of

N,N-Diethyl-3,6-difluorophthalamic acid, a fluorinated aromatic carboxylic acid. The

information presented is intended to support research and development activities in the fields

of medicinal chemistry, materials science, and drug discovery.

Chemical Identity and Physical Properties
N,N-Diethyl-3,6-difluorophthalamic acid is a white to off-white solid. The incorporation of

fluorine atoms into the phthalic acid backbone significantly influences its electronic properties

and potential biological activity.

Table 1: Physical and Chemical Properties of N,N-Diethyl-3,6-difluorophthalamic acid
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Property Value Source

CAS Number 131401-56-4 Combi-Blocks SDS

Molecular Formula C₁₂H₁₃F₂NO₃ Combi-Blocks SDS

Molecular Weight 257.23 g/mol Combi-Blocks SDS

Appearance White to off-white solid Combi-Blocks SDS

Melting Point 133-137 °C Combi-Blocks SDS

Boiling Point No data available

Solubility No data available

pKa No data available

LogP No data available

Vapor Pressure No data available Combi-Blocks SDS

Density No data available Combi-Blocks SDS

Flash Point No data available Combi-Blocks SDS

Chemical Synthesis
The primary synthetic route to N,N-Diethyl-3,6-difluorophthalamic acid involves the

nucleophilic acyl substitution of 3,6-difluorophthalic anhydride with N,N-diethylamine. This

reaction is a standard method for the preparation of phthalamic acids.

Experimental Protocol: Synthesis of N,N-Diethyl-3,6-
difluorophthalamic acid
Materials:

3,6-Difluorophthalic anhydride

N,N-Diethylamine

Anhydrous diethyl ether (or other suitable aprotic solvent)
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Hydrochloric acid (1 M)

Sodium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Büchner funnel and filter paper

Procedure:

In a clean, dry round-bottom flask, dissolve 3,6-difluorophthalic anhydride (1.0 equivalent) in

anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Slowly add N,N-diethylamine (1.1 equivalents) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the resulting precipitate is collected by vacuum filtration.

Wash the solid with a small amount of cold diethyl ether.

To purify the product, the solid can be recrystallized from a suitable solvent system (e.g.,

ethanol/water).

Dry the purified N,N-Diethyl-3,6-difluorophthalamic acid under vacuum to a constant

weight.

Diagram 1: Synthesis Workflow
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Caption: Synthetic pathway for N,N-Diethyl-3,6-difluorophthalamic acid.

Chemical Reactivity and Stability
Hydrolysis
Studies have shown that N,N-Diethyl-3,6-difluorophthalamic acid undergoes hydrolysis,

although at a very slow rate. The half-life for this process is reported to be greater than 250

days at a pH of 5.0. Interestingly, the hydrolysis of this tertiary amide is not significantly affected

by the presence of copper(II) ions, which is in contrast to the behavior of some secondary

amides.

Stability and Storage
The compound is stable under normal laboratory conditions. For long-term storage, it is

recommended to keep it in a tightly sealed container in a cool, dry, and well-ventilated area.

Spectral Data
Specific spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for N,N-Diethyl-3,6-
difluorophthalamic acid are not readily available in the public domain. Researchers are

advised to perform their own spectral analysis for structural confirmation and purity

assessment.

Biological Activity and Potential Applications
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Currently, there is no specific information available regarding the biological activity or signaling

pathways associated with N,N-Diethyl-3,6-difluorophthalamic acid. However, the presence

of fluorine atoms in organic molecules is known to modulate their biological properties,

including metabolic stability, binding affinity to target proteins, and lipophilicity.

The general class of phthalic acid esters has been studied for its biological impact, though the

relevance to this specific phthalamic acid derivative is uncertain. Fluorinated organic

compounds, in general, have a wide range of applications in pharmaceuticals and

agrochemicals due to the unique properties conferred by the fluorine atom.

Further research is required to elucidate the pharmacological profile and potential therapeutic

applications of N,N-Diethyl-3,6-difluorophthalamic acid.

Safety and Handling
According to the Safety Data Sheet, N,N-Diethyl-3,6-difluorophthalamic acid may cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

Standard laboratory safety precautions should be followed when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or under a chemical fume hood.

Disclaimer: This document is intended for informational purposes only and does not constitute

a warranty of any kind. Users should conduct their own investigations and verify the information

before use. All handling and use of this chemical should be performed by qualified individuals

trained in laboratory safety procedures.

To cite this document: BenchChem. [Physical and chemical properties of N,N-Diethyl-3,6-
difluorophthalamic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145400#physical-and-chemical-properties-of-n-n-
diethyl-3-6-difluorophthalamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b145400?utm_src=pdf-body
https://www.benchchem.com/product/b145400?utm_src=pdf-body
https://www.benchchem.com/product/b145400?utm_src=pdf-body
https://www.benchchem.com/product/b145400#physical-and-chemical-properties-of-n-n-diethyl-3-6-difluorophthalamic-acid
https://www.benchchem.com/product/b145400#physical-and-chemical-properties-of-n-n-diethyl-3-6-difluorophthalamic-acid
https://www.benchchem.com/product/b145400#physical-and-chemical-properties-of-n-n-diethyl-3-6-difluorophthalamic-acid
https://www.benchchem.com/product/b145400#physical-and-chemical-properties-of-n-n-diethyl-3-6-difluorophthalamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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